
Diethyl iminodiacetate chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065 Get Quote

Diethyl Iminodiacetate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and spectral characteristics of diethyl iminodiacetate. All quantitative data is

presented in structured tables for ease of reference, and detailed experimental protocols for its

synthesis are provided. Furthermore, this guide includes visualizations of its synthesis workflow

and its role as a key intermediate in chemical manufacturing.

Chemical Properties and Structure
Diethyl iminodiacetate, with the CAS number 6290-05-7, is an organic compound that serves

as a crucial intermediate in various industrial applications, including the synthesis of

pharmaceuticals and agrochemicals.[1] It is recognized for its role as a chelating agent and a

versatile building block in organic synthesis.[2][3]
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Identifier Value

IUPAC Name ethyl 2-[(2-ethoxy-2-oxoethyl)amino]acetate[4]

CAS Number 6290-05-7[4]

Molecular Formula C₈H₁₅NO₄[4]

Molecular Weight 189.21 g/mol [4]

InChI
InChI=1S/C8H15NO4/c1-3-12-7(10)5-9-6-

8(11)13-4-2/h9H,3-6H2,1-2H3[4]

InChIKey LJDNMOCAQVXVKY-UHFFFAOYSA-N[4]

SMILES CCOC(=O)CNCC(=O)OCC[4]

Canonical SMILES CCOC(=O)CNCC(=O)OCC[4]

Physical and Chemical Properties
Property Value

Physical State Liquid[4]

Appearance Colorless to light yellow liquid[5]

Boiling Point 208 °C (lit.)

Density 1.056 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.435 (lit.)

Solubility
Moderately soluble in water.[5] Soluble in polar

organic solvents.[2]

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature
Room temperature, in a cool, dark, and dry

place.
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Two common methods for the synthesis of diethyl iminodiacetate are detailed below.

Method 1: Synthesis from Iminodiacetic Acid and Thionyl Chloride

This protocol describes the synthesis of diethyl iminodiacetate from iminodiacetic acid using

thionyl chloride as an esterifying agent.

Materials:

Iminodiacetic acid

Ethanol

Thionyl chloride

N,N-dimethylformamide (DMF)

Methylene chloride

Aqueous 20% sodium carbonate solution

Water

Saturated sodium bicarbonate solution

Ethyl acetate

Brine

Magnesium sulfate

Procedure:[6]

Cool a stirred solution of iminodiacetic acid (7.0 moles) and DMF (1.0 ml) in ethanol (5.25

liters) to 12 °C.

Slowly add thionyl chloride (17.65 moles) dropwise to the cold solution over a period of 1.5

hours.
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After the addition is complete, heat the reaction mixture at 60 °C for three hours, followed by

reflux for two hours.

Allow the mixture to stand at room temperature for approximately 16 hours.

Distill the mixture under reduced pressure to remove the majority of the ethanol, leaving a

liquid residue.

Dissolve the residue in methylene chloride (4.0 liters) and extract it with an aqueous 20%

sodium carbonate solution (3.5 liters).

Back-wash the aqueous extract with methylene chloride (1.0 liter).

Combine the organic phases, wash with water (1.0 liter), and evaporate the solvent under

reduced pressure to yield a liquid.

Purify the liquid by distillation under reduced pressure to obtain diethyl iminodiacetate.

Method 2: Synthesis from Iminodiacetic Acid and Sulfuric Acid

This alternative method utilizes sulfuric acid as a catalyst for the esterification.

Materials:

Iminodiacetic acid

Ethanol (or other suitable alcohol)

Concentrated Sulfuric Acid (H₂SO₄)

Procedure:[7]

In a round-bottom flask, combine iminodiacetic acid (15.0 g, 0.11 mol) and the chosen

alcohol (120 mL).

Carefully add concentrated sulfuric acid (7.5 mL) to the mixture.

Heat the reaction mixture to reflux and maintain for 12 hours.
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After cooling, the product can be isolated and purified using standard workup procedures,

such as neutralization, extraction, and distillation.

Spectroscopic Data
The structural confirmation of diethyl iminodiacetate is typically achieved through a

combination of NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR)[8]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.15 Quartet 4H -O-CH₂-CH₃

~3.45 Singlet 4H -NH-CH₂-COO-

~2.50 Singlet 1H NH

~1.25 Triplet 6H -O-CH₂-CH₃

¹³C NMR (Carbon NMR)

Chemical Shift (ppm) Assignment

~172 C=O (Ester carbonyl)

~61 -O-CH₂-CH₃

~50 -NH-CH₂-COO-

~14 -O-CH₂-CH₃

Infrared (IR) Spectroscopy[4]
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Wavenumber (cm⁻¹) Intensity Assignment

~3350 Medium, Broad N-H Stretch

~2980, 2940 Strong C-H Stretch (Aliphatic)

~1740 Strong C=O Stretch (Ester)

~1180 Strong C-O Stretch (Ester)

Mass Spectrometry (MS)[11]
m/z Interpretation

189 [M]⁺ (Molecular Ion)

116 [M - COOC₂H₅]⁺

88 [CH₂=NH-CH₂-COOC₂H₅]⁺

Role in Synthesis and Logical Workflows
Diethyl iminodiacetate is not known to be directly involved in specific biological signaling

pathways. Its primary significance in the life sciences and chemical industries lies in its role as

a versatile synthetic intermediate.

Role as a Synthetic Intermediate
Diethyl iminodiacetate is a key precursor in the synthesis of a variety of more complex

molecules. For example, it is used in the production of the widely used herbicide glyphosate.[9]

It also serves as a building block for synthesizing amino acids, peptides, and metal complexes

for pharmaceutical applications.[3] The imino group can be readily alkylated or acylated, and

the ester groups can be hydrolyzed to the corresponding carboxylic acids, providing multiple

avenues for further chemical modification.
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Role of Diethyl Iminodiacetate as a Synthetic Intermediate

Starting Materials

Final Products

Iminodiacetic Acid

Diethyl Iminodiacetate

Esterification

Ethanol

Esterification

Pharmaceuticals (e.g., Peptides, Chelating Agents)

Further Synthesis

Agrochemicals (e.g., Glyphosate)

Further Synthesis

Other Chemicals (e.g., Ion Exchange Resins)

Further Synthesis
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Experimental Workflow for Diethyl Iminodiacetate Synthesis

Start

Esterification of
Iminodiacetic Acid with Ethanol

Neutralization and
Aqueous Extraction

Drying of Organic Phase
(e.g., with MgSO4)

Solvent Removal
(Rotary Evaporation)

Vacuum Distillation

Pure Diethyl
Iminodiacetate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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